7-[3-(6-oxo-1,6-dihydro-3-pyridazinyl)propanoyl]-1-oxa-3,7-diazaspiro[4.5]decan-2-one

• IUPAC Name: 9-[3-(6-oxo-1H-pyridazin-3-yl)propanoyl]-1-oxa-3,9-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C14H18N4O4/c19-11-4-2-10(16-17-11)3-5-12(20)18-7-1-6-14(9-18)8-15-13(21)22-14/h2,4H,1,3,5-9H2,(H,15,21)(H,17,19)
• InChI Key: ICUWRXSPDJXYCM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CNC(=O)O2)CN(C1)C(=O)CCC3=NNC(=O)C=C3
• Molecular Formula: C14H18N4O4
• Molecular Weight: 306.32 g/mol

Description

The compound is a complex organic molecule that contains a pyridazinyl group (a six-membered ring with two nitrogen atoms), a propanoyl group (a three-carbon chain with a carbonyl group), and a spirocyclic structure (two rings sharing a single atom). The presence of these functional groups suggests that the compound could have interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridazinyl group, the attachment of the propanoyl group, and the construction of the spirocyclic structure. Without specific information on the compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of the compound can be inferred from its name. The pyridazinyl group would provide a planar, aromatic region; the propanoyl group would introduce some flexibility; and the spirocyclic structure would add three-dimensionality to the molecule.

Chemical Reactions Analysis

The reactivity of the compound would be influenced by the functional groups present. The pyridazinyl group could participate in electrophilic aromatic substitution reactions, the propanoyl group could undergo reactions typical of carboxylic acids and their derivatives, and the spirocyclic structure could be involved in ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its molecular structure. For example, the presence of polar functional groups could make the compound soluble in polar solvents, while the spirocyclic structure could influence its melting point and boiling point.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific chemical properties. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure.

Future Directions

The compound could be of interest in various fields, including medicinal chemistry, materials science, and synthetic chemistry. Further studies could explore its synthesis, properties, and potential applications.